5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-(cyclohexyliminomethyl)-6-hydroxy-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H15N3O3/c15-9-8(10(16)14-11(17)13-9)6-12-7-4-2-1-3-5-7/h6-7H,1-5H2,(H3,13,14,15,16,17)
• InChI Key: CAZVBCYMTVRRCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N=CC2=C(NC(=O)NC2=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol
• Solubility: >35.6 [ug/mL] (The mean of the results at pH 7.4)

Description

5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known by its chemical formula C13H15N3O3.

Mechanism of Action

The mechanism of action of 5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione is not well understood. However, it is believed that the compound interacts with metal ions through the formation of coordination complexes, leading to the observed fluorescence.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione are currently unknown. However, its potential use as a fluorescent probe for the detection of metal ions suggests that it may have applications in the study of metal ion homeostasis and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione is its strong fluorescence in the presence of metal ions. This makes it a potentially useful tool for the detection of these metals in biological and environmental samples. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for research on 5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of research could focus on the development of more efficient synthesis methods for this compound. Another area of research could involve the use of this compound as a tool for the study of metal ion homeostasis and metabolism in biological systems. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other fields of research.

Synthesis Methods

The synthesis of 5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione can be achieved through a multistep process. One of the most common methods involves the reaction of cyclohexylamine with ethyl acetoacetate in the presence of a base such as sodium ethoxide. This reaction produces a compound known as ethyl 2-cyclohexylaminoacetoacetate. The next step involves the reaction of this compound with urea in the presence of a catalyst such as p-toluenesulfonic acid to produce the final product, 5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione.

Scientific Research Applications

The potential applications of 5-[(cyclohexylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione in scientific research are numerous. One of the most promising areas of research involves its use as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has been shown to exhibit strong fluorescence in the presence of these metal ions, making it a potentially useful tool for the detection of these metals in biological and environmental samples.